Cas no 121629-14-9 (methyl 4,4-difluorocyclohexane-1-carboxylate)

methyl 4,4-difluorocyclohexane-1-carboxylate structure

121629-14-9 structure

Product Name:methyl 4,4-difluorocyclohexane-1-carboxylate

CAS No:121629-14-9

Molecular Formula:C₈H₁₂F₂O₂

Molecular Weight:178.1765

MDL:MFCD11040454

CID:139379

PubChem ID:14365661

methyl 4,4-difluorocyclohexane-1-carboxylate Properties

Names and Identifiers

- Cyclohexanecarboxylicacid, 4,4-difluoro-, methyl ester
- 4,4-difluoroCyclohexanecarboxylic acid methyl ester
- Methyl 4,4-difluorocyclohexanecarboxylate
- 1,1-difluoro-3-phenylpropane
- 1,1-difluoro-3-phenyl-propane
- 1,1-difluoro-4-carbomethoxy-cyclohexane
- ACMC-20n4t2
- AG-L-17259
- AGN-PC-00H0V3
- Benzene, (3,3-difluoropropyl)-
- CTK0B2433
- SureCN4192452
- methyl 4,4-difluorocyclohexane-1-carboxylate
- Cyclohexanecarboxylic acid, 4,4-difluoro-, methyl ester
- Cyclohexanecarboxylicacid, 3,3-difluoro-5-[[(phenylmethoxy)carbonyl]amino]-, methyl ester,(1R,5S)-rel-
- XHYGYNWRARNCHL-UHFFFAOYSA-N
- RP23942
- AB62807
- methyl 4,4-difluorocyclohexane carboxylate
- 8
- SCHEMBL17584
- 4,4-Difluoro-cyclohexanecarboxylic acid methyl ester
- FT-0759473
- A891566
- 882855-71-2
- DTXSID40559426
- AS-50751
- Methyl4,4-difluorocyclohexanecarboxylate
- MFCD11040454
- J-520154
- FT-0722924
- P11009
- AKOS005063374
- 121629-14-9
- CS-W020164
- AMY15600
- J-520157
- SY108465
- METHYL 4,4-DIFLUOROCYCLOHEXANECARBOXYLATE
- DB-001399
- METHYL 4,4-DIFLUOROCYCLOHEXANE-1-CARBOXYLATE
- CYCLOHEXANECARBOXYLICACID, 4,4-DIFLUORO-, METHYL ESTER
- 4,4-Difluorocyclohexanecarboxylic acid methyl ester
- MDL： MFCD11040454
- InChIKey： XHYGYNWRARNCHL-UHFFFAOYSA-N
- Inchi： 1S/C8H12F2O2/c1-12-7(11)6-2-4-8(9,10)5-3-6/h6H,2-5H2,1H3
- SMILES： FC1(C([H])([H])C([H])([H])C([H])(C(=O)OC([H])([H])[H])C([H])([H])C1([H])[H])F

Computed Properties

Exact Mass: 178.08056
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 178.08053595g/mol
Heavy Atom Count: 12
Complexity: 170
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Topological Polar Surface Area: 26.3

Experimental Properties

PSA: 26.3
Boiling Point: 182 ºC
Flash Point: 62 ºC
Density: 1.13

methyl 4,4-difluorocyclohexane-1-carboxylate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0015WG-250mg	Cyclohexanecarboxylic acid, 4,4-difluoro-, methyl ester	121629-14-9	98%	250mg	$13.00
A2B Chem LLC	AA53504-250mg	Methyl 4,4-difluorocyclohexanecarboxylate	121629-14-9	98%	250mg	$12.00
Aaron	AR00164S-250mg	Cyclohexanecarboxylic acid, 4,4-difluoro-, methyl ester	121629-14-9	98%	250mg	$11.00
abcr	AB275213-1 g	4,4-Difluoro-cyclohexanecarboxylic acid methyl ester; .	121629-14-9		1g	€79.00
Ambeed	A170009-250mg	Methyl 4,4-difluorocyclohexanecarboxylate	121629-14-9	98%	250mg	$16.0
Apollo Scientific	PC904570-1g	Methyl 4,4-difluorocyclohexane-1-carboxylate	121629-14-9	97%	1g	£50.00	2024-05-22
Chemenu	CM201644-100g	Methyl 4,4-difluorocyclohexanecarboxylate	121629-14-9	95%	100g	$667	2021-08-05
eNovation Chemicals LLC	D499549-10G	methyl 4,4-difluorocyclohexane-1-carboxylate	121629-14-9	97%	10G	$130	2021-09-26
TRC	M301828-100mg	Methyl 4,4-difluorocyclohexanecarboxylate	121629-14-9		100mg	$64.00	2023-05-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBP09231-1G	methyl 4,4-difluorocyclohexane-1-carboxylate	121629-14-9	97%	1g	￥ 158.00	2023-04-05

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121629-14-9 (methyl 4,4-difluorocyclohexane-1-carboxylate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:121629-14-9)methyl 4,4-difluorocyclohexane-1-carboxylate

Purity:99%

Quantity:25g

Price($):175.0